2,3-dimethyl-1-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-1H-indole

• IUPAC Name: 1-(2,3-dimethylindol-1-yl)-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C20H18N4OS/c1-13-14(2)24(17-11-7-6-10-16(13)17)18(25)12-26-20-21-19(22-23-20)15-8-4-3-5-9-15/h3-11H,12H2,1-2H3,(H,21,22,23)
• InChI Key: BEILVKIFTMZHDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=CC=CC=C12)C(=O)CSC3=NNC(=N3)C4=CC=CC=C4)C
• Molecular Formula: C20H18N4OS
• Molecular Weight: 362.4 g/mol

Description

“2,3-dimethyl-1-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-1H-indole” is a complex organic compound that contains an indole ring, which is a common structure in many natural products and pharmaceuticals. The compound also contains a 1,2,4-triazole ring, another important structure in medicinal chemistry.

Synthesis Analysis

The synthesis of such compounds often involves multicomponent reactions (MCRs), which are efficient methods for generating complex molecules. For instance, 1H-Indole-3-carbaldehyde and its derivatives are essential precursors for generating biologically active structures.

Molecular Structure Analysis

The molecular structure of this compound includes an indole ring and a 1,2,4-triazole ring. The indole ring is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The 1,2,4-triazole ring is a five-membered ring containing three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound could involve the functional groups present in the molecule. For instance, the carbonyl group (C=O) in the molecule can undergo C–C and C–N coupling reactions and reductions.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on the specific substituents and functional groups present in the molecule. For instance, the presence of two signals for C=O groups at 1650–1712 cm−1 was characterized in the IR absorption spectra of similar compounds.

Mechanism of Action

The mechanism of action of such compounds often involves their ability to bind to various biological targets. For instance, heterocyclic compounds containing nitrogen atoms, like the 1,2,4-triazole ring, can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific chemical structure and biological activity. Some compounds with similar structures have shown potent inhibitory activities against certain cancer cell lines, but demonstrated very weak cytotoxic effects toward normal cells.

Future Directions

Future research could focus on synthesizing a variety of derivatives of this compound and evaluating their biological activities. Given the diverse biological activities exhibited by indole and 1,2,4-triazole derivatives, there is potential for the development of new therapeutic agents.